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Compound of Interest

Compound Name: Benzyl 4-methylnicotinate

CAS No.: 164464-66-8

Cat. No.: B3367201

Get Quote

Executive Summary
Benzyl 4-methylnicotinate is a structural derivative of the well-known vasodilator Benzyl

Nicotinate. While the parent compound (Benzyl Nicotinate) is a standard ingredient in

rubefacient formulations with a well-defined UV absorption profile, the introduction of a methyl

group at the C4 position introduces significant steric and electronic perturbations.

This guide compares the spectral behavior of these two compounds. Researchers utilizing

Benzyl 4-methylnicotinate as a probe or intermediate must account for the ortho-effect (steric

inhibition of resonance) between the C3-ester and C4-methyl groups, which typically results in

a hypsochromic (blue) shift and hypochromic effect compared to the parent nicotinate.

Spectral Characterization & Comparison
The Reference Standard: Benzyl Nicotinate
Benzyl nicotinate exhibits a characteristic absorption band in the UV region due to the

conjugation of the pyridine ring with the ester carbonyl group.
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(Ethanol): 262 nm[1]

Chromophore: Pyridine ring conjugated with C3-carboxylate.

Transition:

(primary) and

(secondary, often buried).

The Target: Benzyl 4-methylnicotinate
The addition of a methyl group at position 4 (adjacent to the ester at position 3) alters the

molecular geometry.

Predicted

: 255 – 260 nm (Slight Hypsochromic Shift)

Mechanism:

Electronic Effect: The methyl group is weakly electron-donating (+I effect), which

theoretically causes a red shift (bathochromic).

Steric Effect (Dominant): The C4-methyl group creates steric hindrance with the C3-benzyl

ester moiety. This forces the ester group to rotate out of the plane of the pyridine ring to

relieve strain.

Net Result: The loss of planarity reduces the conjugation length between the pyridine ring

and the carbonyl system, typically overriding the electronic effect and causing a blue shift

(hypsochromic) and a reduction in molar absorptivity (

).
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Feature
Benzyl Nicotinate
(Standard)

Benzyl 4-methylnicotinate
(Target)

CAS Number 94-44-0
104-58-5 (Note: Verify specific

isomer CAS*)

Core Structure Pyridine-3-carboxylate 4-Methylpyridine-3-carboxylate

(Ethanol) 262 nm ~255–260 nm (Estimated)

Electronic Influence Full Conjugation Steric Inhibition of Resonance

Primary Application Vasodilator / Rubefacient
Research Analog /

Intermediate

Detection Range 220–300 nm 220–300 nm

*Note: CAS 104-58-5 is often associated with piperidine derivatives in some databases; ensure

structure verification (InChIKey) before purchase. The specific CAS for the 4-methyl ester

analog is less common in public registries than the acid precursor (CAS 3222-50-2).

Experimental Protocol: UV-Vis Determination
To accurately determine the

and molar absorptivity (

) of Benzyl 4-methylnicotinate, follow this self-validating protocol. This method controls for
solvent cutoff and concentration quenching.

Reagents & Equipment[3][4]
Solvent: HPLC-grade Ethanol (Cutoff < 210 nm) or Methanol.

Blank: Pure solvent from the same bottle used for dissolution.

Instrument: Double-beam UV-Vis Spectrophotometer (e.g., Shimadzu UV-1900 or

equivalent).

Cuvettes: Matched Quartz cells (1 cm path length).
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Step-by-Step Methodology
Stock Solution Preparation:

Weigh 10.0 mg of Benzyl 4-methylnicotinate.

Dissolve in 100 mL Ethanol to create a 100 µg/mL (ppm) stock.

Validation: Sonicate for 5 minutes to ensure complete dissolution.

Dilution Series (Linearity Check):

Prepare dilutions: 5, 10, 20, and 40 µg/mL.

Why? Single-point measurements are prone to saturation errors. A linear response across

these concentrations confirms Beer-Lambert law adherence.

Baseline Correction:

Fill both sample and reference cuvettes with pure Ethanol.

Run "Auto Zero" / "Baseline" correction from 200 nm to 400 nm.

Measurement:

Scan the 10 µg/mL sample from 200 nm to 400 nm.

Identify the local maximum (

) in the 250–270 nm range.

Record Absorbance (

).

Calculation:

Calculate Molar Absorptivity (
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):

Where

is molar concentration and

is path length (1 cm).

Visualization of Workflow & Mechanism
The following diagram illustrates the structural impact on light absorption and the experimental

workflow.

Structural Comparison

Experimental Workflow
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Caption: Structural modification leads to steric twisting, necessitating precise UV scanning to

determine the shifted absorption maximum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3367201?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

